Cas no 2172050-83-6 (5-Methyl-2-(2-methylpropyl)quinazolin-4-amine)

• Product Name: 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine
• CAS No: 2172050-83-6
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5566895
• PubChem ID: 165594952
• Update Time: 2025-05-24

5-Methyl-2-(2-methylpropyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1645564
• 5-methyl-2-(2-methylpropyl)quinazolin-4-amine
• 2172050-83-6
• 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine

• Inchi： 1S/C13H17N3/c1-8(2)7-11-15-10-6-4-5-9(3)12(10)13(14)16-11/h4-6,8H,7H2,1-3H3,(H2,14,15,16)
• InChI Key： GCHRJNUPUPEVNX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2C(N)=NC=1CC(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine

Introduction to 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine (CAS No. 2172050-83-6)

5-Methyl-2-(2-methylpropyl)quinazolin-4-amine, with the CAS number 2172050-83-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.

The molecular structure of 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine consists of a quinazoline core with a methyl group at the 5-position and a 2-methylpropyl substituent at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively targets cancer cells while showing minimal toxicity to normal cells, which is a highly desirable property for anticancer drugs.

In addition to its antitumor properties, 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry in 2020 demonstrated that this compound can protect neurons from oxidative stress-induced damage. The researchers observed that treatment with 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

The mechanism of action of 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine is not yet fully understood, but several studies suggest that it may involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of key kinases such as AKT and ERK, which are often dysregulated in cancer cells. Additionally, the compound may exert its neuroprotective effects by scavenging free radicals and reducing oxidative stress.

The synthesis of 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine has been optimized using various methodologies. A common approach involves the condensation of an appropriate amine with a substituted anthranilic acid derivative followed by cyclization to form the quinazoline ring. The synthetic route can be tailored to achieve high yields and purity, making it suitable for large-scale production for both research and commercial purposes.

In terms of safety and toxicity, preliminary studies have indicated that 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are necessary before it can be advanced to clinical trials. These evaluations typically include preclinical toxicology studies in animal models to assess potential side effects and determine safe dosing regimens.

The future prospects for 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine are promising. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacological properties, and developing more potent analogs with improved therapeutic profiles. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human patients with various diseases.

In conclusion, 5-Methyl-2-(2-methylpropyl)quinazolin-4-amine (CAS No. 2172050-83-6) is a promising compound with potential applications in cancer therapy and neurodegenerative disease treatment. Its unique chemical structure and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant attention in the scientific community.